Cas no 671-30-7 (Methyl 2-fluoro-3-hydroxypropanoate)

Methyl 2-fluoro-3-hydroxypropanoate Properties

Names and Identifiers

• Methyl 2-fluoro-3-hydroxypropanoate
• 2-Fluoro-3-Hydroxypropanoic Acid Methyl Ester
• Propanoic acid, 2-fluoro-3-hydroxy-, methyl ester
• (+-)-2-Fluor-2-desoxy-glycerinsaeure-methylester
• AK123038
• CTK1H8653
• KB-255768
• methyl 3-hydroxy-2-fluoropropionate
• CS-0027052
• AKOS016012036
• MFCD16622008
• AS-33347
• DTXSID80697093
• Methyl 2-fluoro-3-hydroxypropionate
• 671-30-7
• AMY36965
• SCHEMBL13583797
• SB84339
• A867329
• Methyl2-fluoro-3-hydroxypropanoate
• DB-334782
• methyl 2-fluoro-3-hydroxy-propanoate
• +Expand

• MDL： MFCD16622008
• InChIKey： GUEGCFMMLFMGAJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H7FO3/c1-8-4(7)3(5)2-6/h3,6H,2H2,1H3
• SMILES： COC(=O)C(CO)F

Computed Properties

• Exact Mass: 122.03791
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 122.038
• Heavy Atom Count: 8
• Complexity: 83.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: -0.51020
• PSA: 46.53
• Refractive Index: 1.389
• Boiling Point: 197 ºC
• Flash Point: 73 ºC
• Density: 1.204